Cas no 1159878-02-0 (1-oxazolo[4,5-b]pyridin-2-yl-Cyclopropanamine)

• Product Name: 1-oxazolo[4,5-b]pyridin-2-yl-Cyclopropanamine
• CAS No: 1159878-02-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1100110
• PubChem ID: 58431160
• Update Time: 2025-04-20

1-oxazolo[4,5-b]pyridin-2-yl-Cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-oxazolo[4,5-b]pyridin-2-yl-Cyclopropanamine
• LFADUJUELWKYCS-UHFFFAOYSA-N
• SCHEMBL12259653
• 1-Oxazolo[4,5-b]pyridin-2-ylcyclopropanamine
• 1-oxazolo[4,5-b]pyridin-2-yl-cyclopropylamine
• 1-(Oxazolo[4,5-b]pyridin-2-yl)cyclopropanamine
• 1-([1,3]oxazolo[4,5-b]pyridin-2-yl)cyclopropan-1-amine
• 1159878-02-0
• DTXSID401256993

• Inchi： 1S/C9H9N3O/c10-9(3-4-9)8-12-7-6(13-8)2-1-5-11-7/h1-2,5H,3-4,10H2
• InChI Key： LFADUJUELWKYCS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2N=C1C1(CC1)N

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.9Ų